N-isopropyl-N'-(1-phenylethyl)ethanediamide

• IUPAC Name: N'-(1-phenylethyl)-N-propan-2-yloxamide
• InChI: InChI=1S/C13H18N2O2/c1-9(2)14-12(16)13(17)15-10(3)11-7-5-4-6-8-11/h4-10H,1-3H3,(H,14,16)(H,15,17)
• InChI Key: TUDLMVLIMLWPFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=O)NC(C)C1=CC=CC=C1
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

N-isopropyl-N'-(1-phenylethyl)ethanediamide, also known as ADB-PINACA, is a synthetic cannabinoid that has gained popularity in recent years. It is a member of the indazole family of synthetic cannabinoids and is often used as a recreational drug due to its psychoactive effects. However, ADB-PINACA has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-isopropyl-N'-(1-phenylethyl)ethanediamide acts on the endocannabinoid system, which is involved in a variety of physiological processes such as pain sensation, appetite, and mood regulation. Specifically, this compound binds to the CB1 receptor, which is located in the brain and central nervous system. This binding leads to the activation of a cascade of biochemical events that ultimately result in the psychoactive effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. These effects include altered perception, mood changes, and impaired cognitive function. This compound has also been shown to have analgesic properties, which could make it a potential treatment for chronic pain.

Advantages and Limitations for Lab Experiments

N-isopropyl-N'-(1-phenylethyl)ethanediamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high potency, which makes it useful for studying the endocannabinoid system. However, this compound also has some limitations. It has a short half-life, which means that its effects are relatively short-lived. Additionally, this compound has been shown to be highly addictive, which could limit its use in lab experiments.

Future Directions

There are several future directions for research on N-isopropyl-N'-(1-phenylethyl)ethanediamide. One area of research could focus on its potential as a treatment for neurological disorders such as epilepsy and multiple sclerosis. Another area of research could focus on the development of new synthetic cannabinoids with improved therapeutic properties. Additionally, research could focus on the long-term effects of this compound use and its potential for addiction. Overall, this compound has the potential to be a valuable tool for scientific research and could lead to the development of new therapeutic agents.

Scientific Research Applications

N-isopropyl-N'-(1-phenylethyl)ethanediamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its potential as a treatment for neurological disorders such as epilepsy and multiple sclerosis. Studies have shown that this compound has anti-inflammatory and neuroprotective properties, which could make it a promising therapeutic agent for these conditions.